Cas no 2067322-26-1 (Diethyl ((6-methyl-1,2,4,5-tetrazin-3-yl)methyl)phosphonate)

Diethyl ((6-methyl-1,2,4,5-tetrazin-3-yl)methyl)phosphonate is a specialized organophosphorus compound featuring a tetrazine core functionalized with a phosphonate ester group. Its key advantages include its role as a versatile intermediate in bioorthogonal chemistry, particularly in inverse electron-demand Diels-Alder (IEDDA) reactions, due to the electron-deficient tetrazine moiety. The phosphonate group enhances solubility and reactivity, facilitating further derivatization. This compound is valuable in bioconjugation, materials science, and pharmaceutical research, where selective and rapid ligation is required. Its stability under ambient conditions and compatibility with aqueous environments make it a practical choice for labeling biomolecules and designing functional materials.

Diethyl ((6-methyl-1,2,4,5-tetrazin-3-yl)methyl)phosphonate structure

2067322-26-1 structure

Product Name:Diethyl ((6-methyl-1,2,4,5-tetrazin-3-yl)methyl)phosphonate

CAS No:2067322-26-1

MF:C₈H₁₅N₄O₃P

MW:246.203461885452

CID:6281222

PubChem ID:138963967

Update Time:2025-06-12

Diethyl ((6-methyl-1,2,4,5-tetrazin-3-yl)methyl)phosphonate Chemical and Physical Properties

Names and Identifiers

- 2067322-26-1
- SCHEMBL22746218
- diethyl ((6-methyl-1,2,4,5-tetrazin-3-yl)methyl)phosphonate
- HKP0310
- Diethyl ((6-methyl-1,2,4,5-tetrazin-3-yl)methyl)phosphonate
- Inchi： 1S/C8H15N4O3P/c1-4-14-16(13,15-5-2)6-8-11-9-7(3)10-12-8/h4-6H2,1-3H3
- InChI Key： ZXIWNEWLMHHWLS-UHFFFAOYSA-N
- SMILES： P(CC1=NN=C(C)N=N1)(=O)(OCC)OCC

Computed Properties

Exact Mass: 246.08817735g/mol
Monoisotopic Mass: 246.08817735g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 87.1Å²

Diethyl ((6-methyl-1,2,4,5-tetrazin-3-yl)methyl)phosphonate Pricemore >>

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